Cas no 12081-84-4 (Hafnate(4-),tetrakis[ethanedioato(2-)-O,O']-, tetrapotassium, (DD-8-111''1''1'1'1'''1''')-(9CI))

• Product Name: Hafnate(4-),tetrakis[ethanedioato(2-)-O,O']-, tetrapotassium, (DD-8-111''1''1'1'1'''1''')-(9CI)
• CAS No: 12081-84-4
• MF: C₈H₄HfK₄O₁₆
• MW: 690.990973472595
• CID: 118902
• PubChem ID: 24880798
• Update Time: 2025-04-18

Hafnate(4-),tetrakis[ethanedioato(2-)-O,O']-, tetrapotassium, (DD-8-111''1''1'1'1'''1''')-(9CI) Chemical and Physical Properties

Names and Identifiers

• Hafnate(4-),tetrakis[ethanedioato(2-)-O,O']-, tetrapotassium, (DD-8-111''1''1'1'1'''1''')-(9CI)
• tetrapotassium,hafnium,2-hydroxy-2-oxoacetate
• DTXSID50584325
• Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate
• 12081-84-4
• POTASSIUM TETROXALATOHAFNATE(IV) 99.9per cent
• Potassium hydrogen ethanedioate--hafnium (4/4/1)

• MDL： MFCD04039940
• Inchi： 1S/4C2H2O4.Hf.4K/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;;4*+1/p-4
• InChI Key： HDRKBKFFVXMAFV-UHFFFAOYSA-J
• SMILES： [Hf].[K+].[K+].[K+].[K+].OC(C(=O)[O-])=O.OC(C(=O)[O-])=O.OC(C(=O)[O-])=O.OC(C(=O)[O-])=O

Computed Properties

• Exact Mass: 691.75132g/mol
• Monoisotopic Mass: 691.75132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 310Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Hafnate(4-),tetrakis[ethanedioato(2-)-O,O']-, tetrapotassium, (DD-8-111''1''1'1'1'''1''')-(9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38-43
• Safety Term：S26-36